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Introduction

Cyanine5 (Cy5) NHS ester is a reactive fluorescent dye widely used for labeling biomolecules,
particularly proteins and antibodies, for a variety of applications including flow cytometry.[1][2]
As an amine-reactive dye, the N-hydroxysuccinimide (NHS) ester group readily forms stable
covalent amide bonds with primary amino groups (-NH2) found on lysine residues of proteins.
[1] This fluorophore emits in the far-red region of the spectrum, a range where background
autofluorescence from biological samples is minimal, leading to improved signal-to-noise ratios.
[3][4] Cy5 is compatible with standard 633 nm or 647 nm laser lines available on most flow
cytometers.[5]

Physicochemical and Spectral Properties

Cyanine5 NHS ester is a dark blue powder soluble in polar organic solvents such as
dimethylformamide (DMF) and dimethyl sulfoxide (DMSOQ).[6] For applications involving
sensitive proteins where organic solvents are not desirable, a water-soluble version, sulfo-
Cyanine5 NHS ester, is also available.[3][7] The key spectral properties of Cyanine5 are
summarized in the table below.
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Property Value Reference

Maximum Excitation

646 - 649 nm [3][8]
Wavelength (Aex)
Maximum Emission

662 - 670 nm [315]
Wavelength (Aem)
Molar Extinction Coefficient (g) 250,000 cm—iM—1 [31[41[8]
Fluorescence Quantum Yield

0.2 [3][41[8]
(P)
A280 Correction Factor 0.04 [4][8]

Applications in Flow Cytometry

The bright fluorescence and photostability of Cyanine5 make it an excellent choice for
multicolor flow cytometry. Antibodies conjugated to Cy5 can be used to identify and quantify
specific cell populations based on the expression of cell surface or intracellular antigens. Its
emission in the far-red spectrum allows for its inclusion in multicolor panels with other common
fluorochromes, minimizing spectral overlap.

Experimental Protocols
Protocol 1: Labeling of Antibodies with Cyanine5 NHS
Ester

This protocol describes the covalent conjugation of Cyanine5 NHS ester to a purified antibody,
such as an IgG.

Materials:
 Purified antibody (1-10 mg/mL in an amine-free buffer like PBS)
e Cyanine5 NHS ester

¢ Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Reaction Buffer: 1 M Sodium Bicarbonate, pH 8.5-9.5

Quenching Reagent: 1 M Tris-HCI, pH 8.0

Purification Column: Zeba™ Spin Desalting Columns (7K MWCO) or equivalent

Microcentrifuge tubes

Procedure:

Antibody Preparation: Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer
contains interfering substances like Tris or glycine, the antibody must be purified by dialysis
against PBS. Adjust the antibody concentration to 2 mg/mL in the reaction buffer.

Dye Preparation: Immediately before use, dissolve the Cyanine5 NHS ester in anhydrous
DMSO or DMF to a concentration of 10 mg/mL.

Conjugation Reaction: a. A common starting point for the molar ratio of dye to antibody is
10:1 to 20:1.[1] b. Add the calculated volume of the Cyanine5 NHS ester solution to the
antibody solution while gently vortexing. c. Incubate the reaction for 1 hour at room
temperature, protected from light.

Quenching the Reaction: Add the quenching reagent (e.g., 1 M Tris-HCI, pH 8.0) to the
reaction mixture to stop the labeling reaction by consuming any unreacted dye. Incubate for
15 minutes at room temperature.

Purification of the Conjugate: a. Remove the unconjugated dye using a desalting column
according to the manufacturer's instructions. b. Equilibrate the column with PBS. c. Apply the
reaction mixture to the column and centrifuge to collect the purified Cy5-labeled antibody.

Determination of Degree of Labeling (DOL): a. The DOL, which represents the average
number of dye molecules per antibody, can be determined spectrophotometrically. An
optimal DOL is typically between 2 and 7.[1] b. Measure the absorbance of the conjugate at
280 nm (for the antibody) and 650 nm (for Cy5). c. Calculate the DOL using the following
formula: DOL = (A_650 * M_protein) / (¢_dye * (A_280 - (A_650 * CF_280))) Where:

o A 650 and A_280 are the absorbances at 650 nm and 280 nm, respectively.
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o M_protein is the molecular weight of the antibody (e.g., 150,000 for 1gG).
o &_dye is the molar extinction coefficient of Cy5 (250,000 M~*cm~1).
o CF_280 is the correction factor for the dye's absorbance at 280 nm (0.04).

o Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage, add a
stabilizing protein like BSA and store at -20°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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